Cas no 21282-65-5 (2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid)

• Product Name: 2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid
• CAS No: 21282-65-5
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD00591175
• CID: 4711065
• Update Time: 2025-08-04

2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(morpholin-4-ylcarbonyl)amino]benzoic acid
• 2-(morpholine-4-carboxamido)benzoic acid
• 2-(morpholin-4-ylcarbonylamino)benzoic acid
• 2-(morpholine-4-carbonylamino)benzoic acid
• Oprea1_645166
• MLS000674522
• A3767/0159784
• HMS2632L03
• STK664685
• BBL028793
• SBB072252
• 2-[(morpholinocarbonyl)amino]benzoic acid
• SMR000313724
• ST4115945
• R3492
• 2-[(4-Morpholinylcarbonyl)amino]benzoic Acid
• benzoic acid, 2-[(4-morphol
• 2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid

• MDL： MFCD00591175
• Inchi： 1S/C12H14N2O4/c15-11(16)9-3-1-2-4-10(9)13-12(17)14-5-7-18-8-6-14/h1-4H,5-8H2,(H,13,17)(H,15,16)
• InChI Key： SKDLDQTXYBOMRY-UHFFFAOYSA-N
• SMILES： O1CCN(C(NC2C=CC=CC=2C(=O)O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9

Additional information on 2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid

Comprehensive Overview of 2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid (CAS No. 21282-65-5): Properties, Applications, and Innovations

2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid (CAS No. 21282-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, often referred to by its systematic name or the shorthand Morpholinocarbonyl aminobenzoic acid, belongs to the class of benzoic acid derivatives. Its molecular structure integrates a morpholine ring and a carbamoyl group, which contribute to its reactivity and functional utility in synthetic chemistry.

In recent years, the demand for 2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid has surged, driven by its role as a key intermediate in the synthesis of bioactive molecules. Researchers and industries are particularly interested in its potential applications in drug discovery, peptide synthesis, and material science. The compound’s ability to act as a building block for more complex structures makes it invaluable in the development of targeted therapies and innovative materials.

One of the most frequently asked questions about CAS No. 21282-65-5 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while remaining relatively stable at room temperature. These properties make it suitable for use in laboratory settings and industrial processes where controlled reactions are essential.

The synthesis of 2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid typically involves the reaction of anthranilic acid with morpholine-4-carbonyl chloride, followed by purification steps to achieve high purity. This method is favored for its efficiency and scalability, aligning with the growing trend toward green chemistry and sustainable synthesis. Researchers are also exploring alternative routes, such as enzymatic catalysis, to further optimize the production process.

From a commercial perspective, CAS No. 21282-65-5 is available through specialized chemical suppliers, often in quantities ranging from milligrams to kilograms. Pricing and availability can vary based on purity levels and market demand, which has led to increased interest in cost-effective synthesis methods. Companies are also investing in quality control measures to ensure consistency and compliance with regulatory standards.

In the context of biomedical research, 2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid has shown promise as a precursor for anticancer agents and anti-inflammatory drugs. Its molecular framework allows for modifications that enhance bioavailability and target specificity, addressing critical challenges in modern pharmacology. Recent publications highlight its potential in combination therapies and personalized medicine, reflecting broader trends in healthcare innovation.

Environmental and safety considerations are also paramount when working with CAS No. 21282-65-5. While the compound is not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and ventilation systems—are recommended to minimize exposure. These precautions align with industry-wide efforts to promote responsible chemical management and worker safety.

Looking ahead, the future of 2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid appears bright, with ongoing research exploring its applications in nanotechnology and advanced coatings. As scientists uncover new ways to leverage its chemical properties, this compound is poised to play a pivotal role in emerging technologies. For those seeking detailed technical data, resources such as SciFinder and Reaxys offer comprehensive databases with up-to-date information on its spectroscopic properties and reaction pathways.

In summary, 2-(Morpholin-4-ylcarbonyl)aminobenzoic Acid (CAS No. 21282-65-5) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with its adaptability in synthetic processes, make it a valuable asset across multiple disciplines. Whether you are a researcher, manufacturer, or enthusiast, understanding this compound’s potential can open doors to new opportunities in science and industry.